Cas no 50627-31-1 (2-Iodo-3-methoxy-benzoic Acid)

• Product Name: 2-Iodo-3-methoxy-benzoic Acid
• CAS No: 50627-31-1
• MF: C₈H₇IO₃
• MW: 278.043854951859
• CID: 364473
• PubChem ID: 458219
• Update Time: 2025-04-19

2-Iodo-3-methoxy-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methoxybenzoic acid
• Benzoic acid, 2-iodo-3-methoxy-
• 2-Iodo-3-methoxybenzoicacid
• BLHGDXKFYRUEBL-UHFFFAOYSA-N
• SCHEMBL1030835
• CS-0210850
• G10413
• AMY202100091
• 50627-31-1
• 2-iodo-3-methoxy-benzoic acid
• A871497
• DTXSID50332489
• DB-347160
• 2-Iodo-3-methoxy-benzoic Acid

• MDL： MFCD18904957
• Inchi： 1S/C8H7IO3/c1-12-6-4-2-3-5(7(6)9)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： BLHGDXKFYRUEBL-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 277.94351
• Monoisotopic Mass: 277.94399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives